Cas no 2354648-71-6 (tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2354648-71-6
• MF: C₁₂H₁₅N₃O₄S₂
• MW: 329.395200014114
• CID: 5618860
• PubChem ID: 165931810
• Update Time: 2025-06-08

tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295395
• 2354648-71-6
• tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate

• Inchi： 1S/C12H15N3O4S2/c1-12(2,3)19-11(16)15-10-14-8-5-4-7(21(13,17)18)6-9(8)20-10/h4-6H,1-3H3,(H2,13,17,18)(H,14,15,16)
• InChI Key： LITNCTQGEZPVEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)SC(=N2)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 329.05039832g/mol
• Monoisotopic Mass: 329.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 148Ų

Additional information on tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate

Introduction to Tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate (CAS No. 2354648-71-6)

Tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2354648-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a benzothiazole core substituted with a sulfamoyl group at the 6-position and a carbamate moiety linked to a tert-butyl group. The presence of these functional groups imparts unique chemical properties that may contribute to its biological activity. Specifically, the sulfamoyl group is known to enhance solubility and binding affinity, while the carbamate group can participate in hydrogen bonding interactions, which are crucial for receptor binding. The tert-butyl group, on the other hand, provides steric hindrance, which can influence the compound's orientation and interaction with biological targets.

In recent years, there has been growing interest in benzothiazole derivatives due to their wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific substitution pattern in tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate may confer unique pharmacological effects that differentiate it from other benzothiazole-based compounds. For instance, studies have shown that sulfamoylated benzothiazoles can exhibit potent inhibitory activity against certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in preclinical models as a lead compound for drug candidates targeting various diseases. Preliminary studies suggest that tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate may interfere with key molecular mechanisms underlying pathological conditions by modulating the activity of specific enzymes or receptors. This has opened up new avenues for further investigation into its pharmacological profile.

The synthesis of tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the benzothiazole core to introduce the sulfamoyl group followed by carbamate formation. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can enhance the efficiency and selectivity of these transformations. Additionally, modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate with biological targets. These studies provide valuable insights into how the compound interacts with receptors or enzymes at an atomic level, which can guide the design of more potent derivatives. Furthermore, computational approaches such as molecular dynamics simulations can help predict the dynamic behavior of the compound within biological systems, aiding in rational drug design.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability and metabolic stability. In vitro studies using cell culture models have revealed promising results regarding its ability to penetrate biological membranes and reach target sites efficiently. Additionally, preliminary data suggest that it may exhibit favorable metabolic profiles, reducing concerns about rapid degradation or toxic side effects. These findings are crucial for evaluating its potential as a drug candidate in clinical settings.

As research progresses, tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate is expected to play a significant role in advancing our understanding of benzothiazole-based therapeutics. Its unique structural features and demonstrated biological activities make it a valuable tool for studying disease mechanisms and developing novel treatments. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully harness its therapeutic potential.

In conclusion,tert-butyl N-(6-sulfamoyl-1,3-benzothiazol-2-yl)carbamate (CAS No. 2354648-71-6) represents an exciting frontier in medicinal chemistry with implications for multiple therapeutic areas. Its synthesis challenges require innovative approaches but offer opportunities for developing next-generation pharmaceuticals. Continued research will likely uncover new applications for this compound beyond its current scope.